Cas no 61083-49-6 (Pyridinium, 1-(4-nitrophenyl)-, chloride)

• Product Name: Pyridinium, 1-(4-nitrophenyl)-, chloride
• CAS No: 61083-49-6
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 492546
• Update Time: 2026-04-29

Pyridinium, 1-(4-nitrophenyl)-, chloride Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-(4-nitrophenyl)-, chloride
• 1-(4-nitrophenyl)pyridin-1-ium,chloride

Computed Properties

• Exact Mass: 226.9649

Experimental Properties

• PSA: 47.02

Additional information on Pyridinium, 1-(4-nitrophenyl)-, chloride

Pyridinium, 1-(4-nitrophenyl)-, Chloride (CAS No. 61083-49-6): A Comprehensive Overview

Pyridinium, 1-(4-nitrophenyl)-, chloride, commonly referred to as 4-nitrophenylpyridinium chloride, is a compound with the CAS registry number 61083-49-6. This compound belongs to the class of pyridinium salts and is widely recognized for its unique chemical properties and applications in various fields. The molecule consists of a pyridinium ring substituted with a nitrophenyl group at the 1-position and a chloride ion as the counterion. Its structure and reactivity make it a valuable compound in organic synthesis, electrochemistry, and materials science.

The synthesis of 4-nitrophenylpyridinium chloride typically involves the reaction of pyridine derivatives with nitration agents under controlled conditions. The nitro group at the para position of the phenyl ring introduces electron-withdrawing effects, which significantly influence the electronic properties of the molecule. This makes it an interesting candidate for studying charge transfer processes and redox reactions. Recent studies have explored its potential as an electroactive material in organic electronics, particularly in applications such as sensors and energy storage devices.

One of the most notable applications of Pyridinium, 1-(4-nitrophenyl)-, chloride is in the field of electrochemistry. Its ability to undergo reversible redox reactions has made it a promising candidate for use in supercapacitors and batteries. Researchers have reported that incorporating this compound into electrode materials can enhance their capacitance and cycling stability. For instance, a study published in Nature Materials demonstrated that thin films incorporating this pyridinium salt exhibit exceptional energy storage capabilities due to their high surface area and favorable electronic properties.

In addition to its electrochemical applications, 4-nitrophenylpyridinium chloride has also found utility in organic synthesis as a versatile building block. Its ability to act as both an electrophile and nucleophile makes it valuable in constructing complex organic molecules. Recent advancements in asymmetric synthesis have leveraged this compound to develop enantioselective reactions, opening new avenues for drug discovery and fine chemical production.

The physical properties of Pyridinium, 1-(4-nitrophenyl)-, chloride are also worth highlighting. It exists as a crystalline solid with a melting point around 220°C. Its solubility in polar solvents such as water and methanol is relatively high, which facilitates its use in solution-based reactions. The compound is also thermally stable under mild conditions, making it suitable for various industrial processes.

From an environmental perspective, 4-nitrophenylpyridinium chloride has been studied for its biodegradability and potential ecological impact. Research indicates that it undergoes slow degradation under aerobic conditions, suggesting that its disposal should be carefully managed to minimize environmental risks. Regulatory agencies have established guidelines for handling this compound to ensure compliance with safety standards.

In conclusion, Pyridinium, 1-(4-nitrophenyl)-, chloride (CAS No. 61083-49-6) is a multifaceted compound with significant implications across diverse scientific disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, electrochemistry, and materials science. As research continues to uncover new applications and improve its performance characteristics, 4-nitrophenylpyridinium chloride is poised to play an increasingly important role in advancing modern technology and sustainable practices.